85801-02-1(Indometacin farnesil),In,IMF

Indometacin farnesil Properties

Names and Identifiers

- indomethacin farnesil
- Infree
- 1-(4-Chlorobenzoyl)-5-methoxy-2-methyl-1H-indole-3-acetic acid 3,7,11-trimethyl-2,6,10-dodecatrienyl ester
- E-0710
- IM-F
- Infree S
- Indometacin Farnesil
- 1-(4-Chlombenzoyl)-5-methoxy-2-methyl-1-indole-3-acetic acid3,7,11-trimethyl-2,6,10-dodecanetriene ester
- 1H-Indole-3-acetic acid,1-(4-chlorobenzoyl)-5-methoxy-2-methyl-,3,7,11-trimethyl-2,6,10-dodecatrienyl ester
- 3,7,11-Trimethyl-2,6,10-dodecatrienyl 1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indole-3-acetate
- 3,7,11-Trimethyldodeca-2,6,10-trien-1-yl 2-(1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl)acetate
- E 0710
- Infree (TN)
- Indometacin farnesil [JAN]
- MB2386WGG8
- Indometacin farnesil (JAN)
- IMF
- C34H40ClNO4
- AK162104
- In
- 1H-Indole-3-acetic acid, 1-(4-chlorobenzoyl)-5-methoxy-2-methyl-, 3,7,11-trimethyl-2,6,10-dodecatrienyl ester (9CI)
- 3,7,11-Trimethyl-2,6,10-dodecatrien-1-yl 1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indole-3-acetate (ACI)
- +Expand
- MDL： MFCD00870661
- InChIKey： CFIGYZZVJNJVDQ-UHFFFAOYSA-N
- Inchi： 1S/C34H40ClNO4/c1-23(2)9-7-10-24(3)11-8-12-25(4)19-20-40-33(37)22-30-26(5)36(32-18-17-29(39-6)21-31(30)32)34(38)27-13-15-28(35)16-14-27/h9,11,13-19,21H,7-8,10,12,20,22H2,1-6H3
- SMILES： O=C(CC1=C(C)N(C(C2C=CC(Cl)=CC=2)=O)C2C1=CC(=CC=2)OC)OCC=C(CCC=C(CC/C=C(\C)/C)C)C

Computed Properties

Exact Mass: 561.26500
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 13
Heavy Atom Count: 40
Complexity: 928
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 9.8
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 57.5

Experimental Properties

LogP: 8.80510
PSA: 57.53000
Boiling Point: 626.6±55.0°C at 760 mmHg

Indometacin farnesil Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00G6LA-100mg	indomethacin farnesil	85801-02-1	98%	100mg	$89.00	2024-04-21
A2B Chem LLC	AH54238-100mg	3,7,11-Trimethyldodeca-2,6,10-trien-1-yl 2-(1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl)acetate	85801-02-1	98%	100mg	$82.00	2024-04-19
Aaron	AR00G6TM-25mg	indomethacin farnesil	85801-02-1		25mg	$54.00
abcr	AB436366-25 mg	3,7,11-Trimethyldodeca-2,6,10-trien-1-yl 2-(1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl)acetate; .	85801-02-1		25mg	€210.10	2023-04-23
Ambeed	A231424-25mg	3,7,11-Trimethyldodeca-2,6,10-trien-1-yl 2-(1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl)acetate	85801-02-1	98%	25mg	$62.0	2024-05-30
Chemenu	CM148753-1g	(2E,6E)-3,7,11-trimethyldodeca-2,6,10-trien-1-yl 2-(1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl)acetate	85801-02-1	95%+	1g	$526	2021-08-05
eNovation Chemicals LLC	D771530-100mg	indomethacin farnesil	85801-02-1	98%	100mg	$210	2022-04-13
MedChemExpress	HY-111274-10mg	Indomethacin farnesil	85801-02-1		10mg	￥709	2024-07-21
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	I157476-100MG	Indometacin farnesil	85801-02-1	>98.0%(HPLC)	100mg	¥752.90	2023-09-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T58640-100mg	Indomethacin Farnesil	85801-02-1	98%	100mg	¥512.0	2023-09-06

Indometacin farnesil Synthesis

Synthetic Circuit 1

28290-41-7

53-86-1

85801-02-1

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Tetrahydrofuran

Reference

Synthesis of carbon-14 or tritium labeled indomethacin farnesil (E-0710)

Abe, Shinya; et al, Journal of Labelled Compounds and Radiopharmaceuticals, 1991, 29(6), 619-24

Synthetic Circuit 2

4602-84-0

53-86-1

85801-02-1

Reaction Conditions

Reference

Polyprenyl compounds and pharmaceutical compositions containing them

, Federal Republic of Germany, , ,

Synthetic Circuit 3

106-28-5

85801-02-1

Reaction Conditions

1.1 -
2.1 Reagents: Triethylamine Solvents: Tetrahydrofuran

Reference

Synthesis of carbon-14 or tritium labeled indomethacin farnesil (E-0710)

Abe, Shinya; et al, Journal of Labelled Compounds and Radiopharmaceuticals, 1991, 29(6), 619-24

Indometacin farnesil Raw materials

Indometacin farnesil Preparation Products

Indometacin farnesil (85801-02-1)

Indometacin farnesil Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:85801-02-1)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:85801-02-1)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:85801-02-1)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Cas no 85801-02-1 (Indometacin farnesil)

Indometacin farnesil Properties

Names and Identifiers

Computed Properties

Experimental Properties

Indometacin farnesil Price

Indometacin farnesil Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Indometacin farnesil Raw materials

Indometacin farnesil Preparation Products

Indometacin farnesil Suppliers

Indometacin farnesil Related Literature

Related Categories

85801-02-1 (Indometacin farnesil) Related Products